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  4. (1S,2S,4Ar,5S,8aR)-5-(1H-indol-3-ylmethyl)-1,4a-dimethyl-6-methylidene-1-(4-methylpent-3-enyl)-3,4,5,7,8,8a-hexahydro-2H-naphthalen-2-ol
(1S,2S,4Ar,5S,8aR)-5-(1H-indol-3-ylmethyl)-1,4a-dimethyl-6-methylidene-1-(4-methylpent-3-enyl)-3,4,5,7,8,8a-hexahydro-2H-naphthalen-2-ol (1S,2S,4Ar,5S,8aR)-5-(1H-indol-3-ylmethyl)-1,4a-dimethyl-6-methylidene-1-(4-methylpent-3-enyl)-3,4,5,7,8,8a-hexahydro-2H-naphthalen-2-ol
Brand Name: Vulcanchem
CAS No.: 110883-37-9
VCID: VC0020101
InChI: InChI=1S/C28H39NO/c1-19(2)9-8-15-28(5)25-13-12-20(3)23(27(25,4)16-14-26(28)30)17-21-18-29-24-11-7-6-10-22(21)24/h6-7,9-11,18,23,25-26,29-30H,3,8,12-17H2,1-2,4-5H3/t23-,25+,26-,27+,28-/m0/s1
SMILES: CC(=CCCC1(C2CCC(=C)C(C2(CCC1O)C)CC3=CNC4=CC=CC=C43)C)C
Molecular Formula: C28H39NO
Molecular Weight: 405.6 g/mol

(1S,2S,4Ar,5S,8aR)-5-(1H-indol-3-ylmethyl)-1,4a-dimethyl-6-methylidene-1-(4-methylpent-3-enyl)-3,4,5,7,8,8a-hexahydro-2H-naphthalen-2-ol

CAS No.: 110883-37-9

Main Products

VCID: VC0020101

Molecular Formula: C28H39NO

Molecular Weight: 405.6 g/mol

(1S,2S,4Ar,5S,8aR)-5-(1H-indol-3-ylmethyl)-1,4a-dimethyl-6-methylidene-1-(4-methylpent-3-enyl)-3,4,5,7,8,8a-hexahydro-2H-naphthalen-2-ol - 110883-37-9

CAS No. 110883-37-9
Product Name (1S,2S,4Ar,5S,8aR)-5-(1H-indol-3-ylmethyl)-1,4a-dimethyl-6-methylidene-1-(4-methylpent-3-enyl)-3,4,5,7,8,8a-hexahydro-2H-naphthalen-2-ol
Molecular Formula C28H39NO
Molecular Weight 405.6 g/mol
IUPAC Name (1S,2S,4aR,5S,8aR)-5-(1H-indol-3-ylmethyl)-1,4a-dimethyl-6-methylidene-1-(4-methylpent-3-enyl)-3,4,5,7,8,8a-hexahydro-2H-naphthalen-2-ol
Standard InChI InChI=1S/C28H39NO/c1-19(2)9-8-15-28(5)25-13-12-20(3)23(27(25,4)16-14-26(28)30)17-21-18-29-24-11-7-6-10-22(21)24/h6-7,9-11,18,23,25-26,29-30H,3,8,12-17H2,1-2,4-5H3/t23-,25+,26-,27+,28-/m0/s1
Standard InChIKey SYFJYRUTNACAQV-WNUYLXMCSA-N
Isomeric SMILES CC(=CCC[C@]1([C@@H]2CCC(=C)[C@@H]([C@]2(CC[C@@H]1O)C)CC3=CNC4=CC=CC=C43)C)C
SMILES CC(=CCCC1(C2CCC(=C)C(C2(CCC1O)C)CC3=CNC4=CC=CC=C43)C)C
Canonical SMILES CC(=CCCC1(C2CCC(=C)C(C2(CCC1O)C)CC3=CNC4=CC=CC=C43)C)C
Synonyms Emindole SA
PubChem Compound 11361747
Last Modified Nov 11 2021
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